Cas no 2249362-61-4 (1-(2-Propyn-1-yl)-4-(tetrahydro-2H-pyran-4-yl)piperazine)

• Product Name: 1-(2-Propyn-1-yl)-4-(tetrahydro-2H-pyran-4-yl)piperazine
• CAS No: 2249362-61-4
• MF: C₁₂H₂₀N₂O
• MW: 208.300003051758
• CID: 5415149
• PubChem ID: 138043809
• Update Time: 2025-05-20

1-(2-Propyn-1-yl)-4-(tetrahydro-2H-pyran-4-yl)piperazine Chemical and Physical Properties

Names and Identifiers

• Z1327607358
• EN300-4419437
• 2249362-61-4
• 1-(oxan-4-yl)-4-(prop-2-yn-1-yl)piperazine
• 1-(Oxan-4-yl)-4-prop-2-ynylpiperazine
• 1-(2-Propyn-1-yl)-4-(tetrahydro-2H-pyran-4-yl)piperazine

• Inchi： 1S/C12H20N2O/c1-2-5-13-6-8-14(9-7-13)12-3-10-15-11-4-12/h1,12H,3-11H2
• InChI Key： XJOHWUUFJYCZBY-UHFFFAOYSA-N
• SMILES： N1(CC#C)CCN(C2CCOCC2)CC1

Computed Properties

• Exact Mass: 208.157563266g/mol
• Monoisotopic Mass: 208.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 15.7Ų

Experimental Properties

• Density: 1.054±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 305.2±42.0 °C(Predicted)
• pka: 7.24±0.70(Predicted)

Additional information on 1-(2-Propyn-1-yl)-4-(tetrahydro-2H-pyran-4-yl)piperazine

Introduction to 1-(2-Propyn-1-yl)-4-(tetrahydro-2H-pyran-4-yl)piperazine (CAS No. 2249362-61-4)

1-(2-Propyn-1-yl)-4-(tetrahydro-2H-pyran-4-yl)piperazine, identified by its CAS number 2249362-61-4, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This piperazine derivative features a unique structural framework that combines a propargyl group with a tetrahydropyran ring, making it a promising candidate for further exploration in drug discovery and development. The compound's molecular architecture suggests potential interactions with biological targets, which may be leveraged for therapeutic applications.

The propargyl group (C₃H₃) in the molecular structure of 1-(2-propyn-1-yl)-4-(tetrahydro-2H-pyran-4-yl)piperazine introduces a reactive site that could participate in various chemical transformations, including nucleophilic additions and cycloadditions. This reactivity makes the compound a valuable intermediate in synthetic chemistry, enabling the construction of more complex molecules. Additionally, the tetrahydropyran ring (C₈H₁₆O) provides steric and electronic properties that may influence the compound's pharmacokinetic behavior, solubility, and binding affinity to biological targets.

In recent years, there has been growing interest in piperazine derivatives due to their diverse biological activities. Piperazines are known for their ability to modulate neurotransmitter systems, making them relevant in the development of central nervous system (CNS) drugs. The presence of both the propargyl and tetrahydropyran moieties in 1-(2-propyn-1-yl)-4-(tetrahydro-2H-pyran-4-yl)piperazine suggests potential applications in areas such as neuropharmacology and psychopharmacology. Current research is exploring how structural modifications can enhance the compound's efficacy and selectivity for specific therapeutic targets.

One of the most exciting aspects of this compound is its potential as a scaffold for drug design. The combination of the propargyl group and the tetrahydropyran ring offers multiple points for functionalization, allowing chemists to tailor the molecule for specific biological effects. For instance, modifications at the propargyl position could introduce polar or hydrophobic groups to optimize solubility and membrane permeability. Similarly, alterations around the tetrahydropyran ring might fine-tune interactions with protein receptors or enzymes.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 1-(2-propyn-1-yl)-4-(tetrahydro-2H-pyran-4-yl)piperazine for biological activity. Molecular docking studies have shown that this derivative may interact with various protein targets, including those involved in inflammation, pain signaling, and neurotransmission. These findings align with ongoing research efforts to identify novel therapeutic agents with improved pharmacological profiles. The compound's potential as a lead molecule is further supported by its structural similarity to known bioactive compounds.

The synthesis of 1-(2-propyn-1-yl)-4-(tetrahydro-2H-pyran-4-yl)piperazine presents an interesting challenge due to its complex framework. However, modern synthetic methodologies have made it possible to construct such molecules with high precision and yield. Techniques such as transition-metal-catalyzed cross-coupling reactions are particularly useful for introducing the propargyl group into the piperazine core. Additionally, functional group transformations can be employed to modify the tetrahydropyran ring, enabling the exploration of different chemical space.

In conclusion, 1-(2-propyn-1-yl)-4-(tetrahydro-2H-pyran-4-y)piperazine (CAS No. 2249362-61-4) is a structurally unique compound with significant potential in pharmaceutical research. Its combination of reactive functional groups and biologically relevant moieties makes it an attractive candidate for drug discovery programs targeting neurological and other diseases. As research continues to uncover new applications for this derivative, it is likely to play an important role in developing next-generation therapeutics.